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Compound of Interest

Compound Name: 2-(3,5-Dibromophenyl)propan-2-ol

Cat. No.: B8263927

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-(3,5-Dibromophenyl)propan-2-
ol, a halogenated aromatic alcohol of interest in synthetic and medicinal chemistry. This

document delves into its chemical identity, synthesis, physicochemical properties, and potential

applications, offering field-proven insights for its use in a laboratory and drug development

setting.

Chemical Identity and Nomenclature
2-(3,5-Dibromophenyl)propan-2-ol is a tertiary alcohol characterized by a propan-2-ol moiety

attached to a benzene ring substituted with two bromine atoms at the 3 and 5 positions.
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Identifier Value

IUPAC Name 2-(3,5-Dibromophenyl)propan-2-ol

CAS Number 234430-04-7[1]

Molecular Formula C₉H₁₀Br₂O[1]

Molecular Weight 293.98 g/mol [1]

SMILES CC(C)(O)C1=CC(Br)=CC(Br)=C1[1]

Synthesis of 2-(3,5-Dibromophenyl)propan-2-ol
The most logical and widely applicable method for the synthesis of 2-(3,5-
Dibromophenyl)propan-2-ol is the Grignard reaction. This powerful carbon-carbon bond-

forming reaction allows for the straightforward construction of the tertiary alcohol from a

suitable ketone and an organomagnesium reagent.

Retrosynthetic Analysis
A retrosynthetic analysis of the target molecule reveals two primary synthetic routes originating

from commercially available starting materials.

2-(3,5-Dibromophenyl)propan-2-olGrignard Reaction C-C Disconnection

3,5-Dibromoacetophenone

Methylmagnesium Bromide

Click to download full resolution via product page

Caption: Retrosynthetic analysis of 2-(3,5-Dibromophenyl)propan-2-ol.

The most direct approach involves the reaction of 3',5'-dibromoacetophenone with

methylmagnesium bromide. 3',5'-Dibromoacetophenone is a known compound that can be

used as a starting material in various organic syntheses[2].
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Experimental Protocol: Grignard Synthesis
This protocol details the synthesis of 2-(3,5-Dibromophenyl)propan-2-ol from 3',5'-

dibromoacetophenone and methylmagnesium bromide.

Materials:

3',5'-Dibromoacetophenone

Methylmagnesium bromide (3.0 M solution in diethyl ether)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: A dry 250 mL three-necked round-bottom flask equipped with a magnetic stir

bar, a reflux condenser with a drying tube, and a dropping funnel is assembled. The

apparatus is flame-dried under a stream of inert gas (e.g., nitrogen or argon) to ensure

anhydrous conditions.

Reactant Addition: 3',5'-Dibromoacetophenone (1.0 eq) is dissolved in anhydrous diethyl

ether (50 mL) and placed in the flask. The solution is cooled to 0 °C using an ice bath.

Grignard Reagent Addition: Methylmagnesium bromide solution (1.1 eq) is added dropwise

from the dropping funnel to the stirred solution of the ketone over 30 minutes. The reaction is

exothermic, and the addition rate should be controlled to maintain a gentle reflux.

Reaction Completion: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for an additional 1-2 hours. The progress of the reaction can

be monitored by Thin-Layer Chromatography (TLC).
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Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated

aqueous ammonium chloride solution at 0 °C.

Extraction and Workup: The resulting mixture is transferred to a separatory funnel. The

organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to afford 2-(3,5-Dibromophenyl)propan-2-ol as a solid.
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Caption: Workflow for the Grignard synthesis of 2-(3,5-Dibromophenyl)propan-2-ol.
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Physicochemical and Spectroscopic Data
The following table summarizes the known and predicted physicochemical properties of 2-(3,5-
Dibromophenyl)propan-2-ol.

Property Value Source

Molecular Weight 293.98 g/mol ChemScene[1]

Appearance Solid (predicted) -

Topological Polar Surface Area

(TPSA)
20.23 Å² ChemScene[1]

LogP (predicted) 3.439 ChemScene[1]

Hydrogen Bond Donors 1 ChemScene[1]

Hydrogen Bond Acceptors 1 ChemScene[1]

Rotatable Bonds 1 ChemScene[1]

Spectroscopic Characterization (Predicted)
While experimental spectra for 2-(3,5-Dibromophenyl)propan-2-ol are not readily available in

public databases, the expected spectroscopic features can be predicted based on its structure

and data from analogous compounds.

¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show a singlet

for the two equivalent methyl groups, a singlet for the hydroxyl proton (which may be broad

and its chemical shift concentration-dependent), and signals in the aromatic region

corresponding to the protons on the dibrominated phenyl ring. The aromatic protons at the 2,

6, and 4 positions will likely appear as a triplet and a doublet, respectively, due to spin-spin

coupling.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display distinct

signals for the quaternary carbon of the propan-2-ol group, the methyl carbons, and the

carbons of the aromatic ring. The carbon atoms attached to bromine will be significantly
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shifted downfield. Due to the symmetry of the phenyl ring, four signals are expected for the

aromatic carbons.

IR (Infrared) Spectroscopy: Key characteristic absorptions are expected for the O-H stretch

of the alcohol (a broad band around 3200-3600 cm⁻¹), C-H stretches of the alkyl and

aromatic groups (around 2850-3100 cm⁻¹), and C-O stretching of the tertiary alcohol (around

1150-1200 cm⁻¹). Aromatic C=C stretching vibrations will appear in the 1450-1600 cm⁻¹

region.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺). A

prominent fragmentation pattern would be the loss of a methyl group (M-15) to form a stable

benzylic carbocation. The isotopic pattern of two bromine atoms will be a characteristic

feature of the molecular ion and bromine-containing fragments.

Applications in Drug Development
While specific marketed pharmaceuticals directly synthesized from 2-(3,5-
Dibromophenyl)propan-2-ol are not prominently documented, its structural motifs are of

significant interest in medicinal chemistry. Halogenated phenyl groups and tertiary alcohol

moieties are present in numerous biologically active molecules.

Role as a Synthetic Intermediate
The primary utility of 2-(3,5-Dibromophenyl)propan-2-ol in drug development lies in its role as

a versatile synthetic intermediate. The hydroxyl group can be further functionalized or

eliminated to introduce a double bond, while the bromine atoms provide handles for cross-

coupling reactions (e.g., Suzuki, Heck, Sonogashira) to build more complex molecular

architectures. These reactions are fundamental in the synthesis of novel drug candidates. For

example, 3',5'-dibromoacetophenone, a precursor to the title compound, is utilized in the

synthesis of compounds with potential anti-cancer activity[2].

Potential Pharmacological Significance
The dibromophenyl moiety can influence the pharmacokinetic and pharmacodynamic

properties of a molecule. The lipophilicity imparted by the bromine atoms can enhance

membrane permeability. Furthermore, halogen bonding is an increasingly recognized non-

covalent interaction that can play a crucial role in ligand-receptor binding.
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Safety and Handling
A specific Material Safety Data Sheet (MSDS) for 2-(3,5-Dibromophenyl)propan-2-ol is not

widely available. Therefore, it should be handled with the care afforded to a novel chemical

substance. The safety information for structurally related compounds, such as 2-(3-

bromophenyl)propan-2-ol, provides a useful, albeit preliminary, guide.

General Hazards (based on related compounds):

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Recommended Precautions:

Engineering Controls: Work in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, safety glasses with side shields, and chemical-resistant gloves.

Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

ChemScene recommends storage at 2-8°C[1].

Conclusion
2-(3,5-Dibromophenyl)propan-2-ol is a readily accessible tertiary alcohol with significant

potential as a building block in organic synthesis and drug discovery. Its synthesis via the

Grignard reaction is straightforward, and its functional groups offer multiple avenues for further

chemical modification. While its direct biological activity is not yet extensively documented, its

value as a synthetic intermediate for the construction of more complex and potentially

pharmacologically active molecules is clear. As with all novel chemical entities, appropriate

safety precautions should be taken during its handling and use in the laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b8263927/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-5-dibromophenyl-propan-2-ol
https://www.chemscene.com/product/234430-04-7.html
https://www.benchchem.com/product/b8263927/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-3-5-dibromophenyl-propan-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8263927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
PubChem. (n.d.). 2-(3-Bromophenyl)propan-2-ol. Retrieved from [Link]

Asian Journal of Organic & Medicinal Chemistry. (n.d.). General procedure for synthesis of

compounds (3a-3j). Retrieved from [Link]

Doc Brown's Chemistry. (2026, March 1). mass spectrum of propan-2-ol fragmentation

pattern of m/z m/e ions for analysis and identification of 2-propanol. Retrieved from [Link]

Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.

Retrieved from [Link]

SciSpace. (n.d.). Fragmentations of protonated acetophenones via intermediate ion–

molecule complexes. Retrieved from [Link]

ACS Publications. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred

Solvents Used in Process and Green Chemistry. Retrieved from [Link]

Doc Brown. (n.d.). interpreting C-13 NMR spectra. Retrieved from [Link]

Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of 2-methylpropan-2-ol. Retrieved

from [Link]

Doc Brown. (2025, November 13). propan-2-ol low high resolution H-1 proton nmr spectrum

of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-propanol 1-H

nmr. Retrieved from [Link]

Doc Brown's Chemistry. (2025, February 27). infrared spectrum of propan-2-ol. Retrieved

from [Link]

Royal Society of Chemistry. (n.d.). 3. Infrared spectroscopy. Retrieved from [Link]

Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer

On Interpreting Spectra. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/15072383
https://www.asianpubs.org/index.php/ajomc/article/view/2/2
https://www.docbrown.info/page07/ssmass20.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Mass_Spectrometry/Fragmentation_Patterns
https://typeset.io/papers/fragmentations-of-protonated-acetophenones-via-intermediate-1j6m6q0n
https://pubs.acs.org/doi/10.1021/acs.oprd.5b00417
https://www.docbrown.info/page06/OrgSpec/c13spec1.htm
https://www.docbrown.info/page06/OrgSpec/C13nmrAlcohols.htm
https://www.docbrown.info/page06/OrgSpec/H1nmrAlcohols.htm
https://www.docbrown.info/page06/OrgSpec/IRspecAlcohols.htm
https://www.rsc.org/learn-chemistry/collections/spectroscopy/introduction-to-spectroscopy#IRspectroscopy
https://www.specac.com/en/news/in-the-lab/a-guide-to-interpreting-infrared-spectra
https://www.masterorganicchemistry.com/2016/11/23/quick_and_dirty_ir/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8263927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


California State Polytechnic University, Pomona. (n.d.). 1H NMR Chemical Shifts. Retrieved

from [Link]

University of Arizona. (n.d.). Table of Characteristic Proton NMR Shifts. Retrieved from [Link]

University College London. (n.d.). Chemical shifts. Retrieved from [Link]

Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

Chemguide. (n.d.). interpreting C-13 NMR spectra. Retrieved from [Link]

University of Arizona Department of Chemistry and Biochemistry. (n.d.). Mass Spectrometry -

Examples. Retrieved from [Link]

Chemguide. (n.d.). mass spectra - fragmentation patterns. Retrieved from [Link]

Dutscher. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]

Kremer Pigmente. (2026, January 30). Safety Data Sheet. Retrieved from [Link]

Regulations.gov. (2020, February 10). SAFETY DATA SHEET. Retrieved from [Link]

Gelest. (2013, May 21). (Material) Safety Data Sheet. Retrieved from [Link]

PubChem. (n.d.). 2,3-Dibromo-1-propanol. Retrieved from [Link]

ResearchGate. (2013, December). Tetrahedron Letters. Retrieved from [Link]

ACS Axial. (2018, September 27). Read High-Impact Highlights from Organic Letters.

Retrieved from [Link]

ResearchGate. (2025, August 6). Tetrahedron Letters. Retrieved from [Link]

Organic Syntheses. (n.d.). Acetophenone, 3-bromo-. Retrieved from [Link]

PubChem. (n.d.). 2-(3,5-Dimethoxyphenyl)propan-2-ol. Retrieved from [Link]

Google Patents. (n.d.). WO2019067883A1 - Synthesis and prepapration of 2, 3-dibromo-2-
propen-1-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.cpp.edu/~lsstarkey/outlines/chm318l/nmr_h_shifts.pdf
https://www.chem.arizona.edu/sites/default/files/chems/tables/nmr_h.pdf
https://www.ucl.ac.uk/~ucaacda/projects/nmr/lectures/shifts.pdf
https://chemistry.oregonstate.edu/courses/ch334-6/ch336/13cnmr.htm
https://www.chemguide.co.uk/analysis/nmr/interpretc13.html
https://www.chem.arizona.edu/mass-spec/examples
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://www.dutscher.com/medias/000000000000435423.pdf
https://www.kremer-pigmente.com/media/pdf/31430_SDB_EN.pdf
https://www.regulations.gov/document/EPA-HQ-OPPT-2019-0236-0006
https://www.gelest.com/sds/SIA0380.0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7281
https://www.researchgate.net/publication/259169002_Tetrahedron_Letters
https://axial.acs.org/2018/09/27/organic-letters-highlights/
https://www.researchgate.net/publication/222915838_Tetrahedron_Letters
http://www.orgsyn.org/demo.aspx?prep=cv4p0108
https://pubchem.ncbi.nlm.nih.gov/compound/3016081
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8263927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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